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Compound of Interest

Compound Name: ENT-C225

Cat. No.: B15139658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the hypothetical hearing restoration compound

ENT-C225 and the competitor compound AC102, which is currently in clinical development.

The information is intended for researchers, scientists, and professionals in the field of drug

development.

Compound Overview and Mechanism of Action
While information on ENT-C225 is not publicly available, this guide will use AC102 as a

benchmark for comparison. AC102 is a small molecule that has demonstrated a multimodal

mechanism of action in preclinical studies, aiming to address the primary causes of

sensorineural hearing loss (SNHL).

AC102: This compound has been shown to protect sensory hair cells in the inner ear and

promote the growth of neurites, which are projections from neurons. This dual action helps to

restore the critical synaptic connections between the inner ear and the auditory nerve.[1][2][3]

[4][5][6] Preclinical studies in animal models of noise-induced hearing loss have shown

promising results.[1][4]

Signaling Pathway of AC102
The following diagram illustrates the proposed signaling pathway for AC102 in promoting

hearing restoration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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